Benzenesulfonic acid, p-iodo-, sodium salt
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Description
Benzenesulfonic acid, p-iodo-, sodium salt, also known as sodium benzenesulfonate, is a compound used in various applications . It is often stored in the form of alkali metal salts . Its aqueous solution is strongly acidic .
Synthesis Analysis
Benzenesulfonic acid is prepared from the sulfonation of benzene using concentrated sulfuric acid . This conversion illustrates aromatic sulfonation, which has been called "one of the most important reactions in industrial organic chemistry" .Molecular Structure Analysis
The molecular formula of this compound is C6H5NaO3S . The IUPAC name is sodium;benzenesulfonate .Chemical Reactions Analysis
Benzenesulfonic acid exhibits the reactions typical of other aromatic sulfonic acids, forming sulfonamides, sulfonyl chloride, and esters . The sulfonation is reversed above 220 °C . Dehydration with phosphorus pentoxide gives benzenesulfonic acid anhydride .Physical and Chemical Properties Analysis
This compound is a white crystalline solid . It is highly water-soluble and a strong acid with a pKa of -2.8 . It is soluble in alcohol, but insoluble in non-polar solvents .Mechanism of Action
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It has been classified as having acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .
Properties
CAS No. |
22067-89-6 |
---|---|
Molecular Formula |
C6H4INaO3S |
Molecular Weight |
306.06 g/mol |
IUPAC Name |
sodium;4-iodobenzenesulfonate |
InChI |
InChI=1S/C6H5IO3S.Na/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);/q;+1/p-1 |
InChI Key |
WKMRINMQMSLQBI-UHFFFAOYSA-M |
SMILES |
C1=CC(=CC=C1S(=O)(=O)[O-])I.[Na+] |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)[O-])I.[Na+] |
22067-89-6 | |
Origin of Product |
United States |
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